Cas no 634152-97-9 (Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)-)

• Product Name: Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)-
• CAS No: 634152-97-9
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• MDL: MFCD12964405
• CID: 4510833
• PubChem ID: 22649669
• Update Time: 2025-05-19

Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)-
• (2-bromophenyl)-(3-methoxyphenyl)methanol
• 2-Bromo-3'-methoxybenzhydrol
• RAROXVDEVSSDAJ-UHFFFAOYSA-N
• SCHEMBL6866452
• AKOS010993850
• 634152-97-9
• (2-Bromophenyl)(3-methoxyphenyl)methanol
• (2-Bromo-phenyl)-(3-methoxy-phenyl)-methanol

• MDL： MFCD12964405
• Inchi： 1S/C14H13BrO2/c1-17-11-6-4-5-10(9-11)14(16)12-7-2-3-8-13(12)15/h2-9,14,16H,1H3
• InChI Key： RAROXVDEVSSDAJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(C1=CC=CC(OC)=C1)O

Computed Properties

• Exact Mass: 292.00989Da
• Monoisotopic Mass: 292.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)-

Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- (CAS No. 634152-97-9): An Overview of Its Structure, Synthesis, and Applications

Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- (CAS No. 634152-97-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, also known as 2-Bromo-1-(3-methoxyphenyl)benzyl alcohol, is characterized by its unique molecular structure, which includes a bromine atom, a methoxy group, and a benzyl alcohol moiety. These functional groups endow the compound with a range of chemical properties and reactivity profiles that make it valuable for various applications.

The molecular formula of Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- is C₁₄H₁₄O₂Br, and its molecular weight is approximately 286.16 g/mol. The compound can be synthesized through several routes, with one common method involving the reaction of 3-methoxybenzyl chloride with 2-bromobenzyl alcohol in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield.

In recent years, Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of novel antitumor agents using this compound as a key building block. The researchers demonstrated that the bromine atom and methoxy group played crucial roles in enhancing the biological activity and selectivity of the final products.

Beyond medicinal chemistry, Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- has also found applications in materials science. Its unique combination of functional groups makes it suitable for use in the preparation of advanced polymers and coatings. A recent study published in the Journal of Polymer Science highlighted the use of this compound as a monomer in the synthesis of polymeric materials with enhanced thermal stability and mechanical properties. The researchers found that the presence of the bromine atom and methoxy group significantly improved the performance of the resulting polymers.

The physical properties of Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- are also noteworthy. It is a white crystalline solid with a melting point ranging from 75 to 78°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in various chemical reactions.

In terms of safety and handling, while Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The environmental impact of Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- has also been evaluated. Studies have shown that it has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, it is always advisable to dispose of any waste containing this compound according to local environmental regulations.

In conclusion, Benzenemethanol, 2-bromo-α-(3-methoxyphenyl)- (CAS No. 634152-97-9) is a valuable organic compound with a wide range of applications in chemical synthesis, medicinal chemistry, and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.